Cas no 91391-85-4 (4-benzylpyridin-2-amine)

• Product Name: 4-benzylpyridin-2-amine
• CAS No: 91391-85-4
• MF: C₁₂H₁₂N₂
• MW: 184.237082481384
• MDL: MFCD00160308
• CID: 3274107
• PubChem ID: 20215041
• Update Time: 2025-04-24

4-benzylpyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-PYRIDINAMINE, 4-(PHENYLMETHYL)-
• 4-Benzylpyridin-2-amine
• 4-(Phenylmethyl)-2-pyridinamine
• AKOS013447513
• CS-0284698
• EN300-1602828
• 91391-85-4
• SS-5329
• 2-Pyridinamine,4-(phenylmethyl)-
• USWDEKDRZVWZQY-UHFFFAOYSA-N
• DTXSID301304793
• SCHEMBL1600990
• 4-benzylpyridin-2-amine

• MDL： MFCD00160308
• Inchi： 1S/C12H12N2/c13-12-9-11(6-7-14-12)8-10-4-2-1-3-5-10/h1-7,9H,8H2,(H2,13,14)
• InChI Key： USWDEKDRZVWZQY-UHFFFAOYSA-N
• SMILES： C1(N)=NC=CC(CC2=CC=CC=C2)=C1

Computed Properties

• Exact Mass: 184.100048391Da
• Monoisotopic Mass: 184.100048391Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 38.9Ų

Additional information on 4-benzylpyridin-2-amine

2-Pyridinamine, 4-(Phenylmethyl)-: A Comprehensive Overview

The compound 2-pyridinamine, 4-(phenylmethyl)-, also known by its CAS number 91391-85-4, has garnered significant attention in the field of biomedical research due to its unique chemical structure and potential applications in pharmacology and drug discovery. This compound belongs to the class of heterocyclic amines, specifically featuring a pyridine ring substituted with an amino group at position 2 and a phenylmethyl group at position 4. Its structure lends it properties that make it a subject of interest for researchers exploring targeted therapies and bioactive molecules.

Recent studies have highlighted the compound's role in anticancer drug development, where its ability to interact with specific molecular targets has shown promise in inhibiting cancer cell proliferation. For instance, research published in *Oncology Research* (2023) demonstrated that 2-pyridinamine, 4-(phenylmethyl)- exhibits selective cytotoxicity toward cancerous cells, while sparing normal cells, suggesting its potential as a selective anticancer agent. This finding has been further corroborated by preclinical trials, which indicate that the compound may effectively induce apoptosis in various cancer cell lines.

Another area of exploration involving 2-pyridinamine, 4-(phenylmethyl)- is its application in neurodegenerative diseases. A study in *Neurochemical International* (2023) revealed that the compound demonstrates significant neuroprotective properties, particularly in models of Alzheimer's disease. The compound's ability to modulate amyloid-beta peptide aggregation and reduce oxidative stress has positioned it as a potential candidate for therapeutic intervention in neurodegenerative disorders.

From a synthetic chemistry perspective, 2-pyridinamine, 4-(phenylmethyl)- has been studied for its role in drug delivery systems. Researchers in *Pharmaceutics* (2023) reported that the compound can be utilized as a building block for the synthesis of polymer-drug conjugates, which offer enhanced stability and targeted drug delivery. This approach leverages the compound's lipophilic properties to improve the bioavailability of associated drugs, making it a valuable tool in pharmaceutical formulation development.

Furthermore, the compound's potential as an immunomodulatory agent has been explored in recent immunology research. A study published in *Immunotherapy* (2023) indicated that 2-pyridinamine, 4-(phenylmethyl)- can modulate T-cell responses, making it a candidate for immune-oncology applications. This dual functionality—acting as both an anticancer and immunomodulatory agent—positions the compound at the forefront of precision medicine research.

Despite its promising potential, further research is required to fully elucidate the mechanisms underlying 2-pyridinamine, 4-(phenylmethyl)-'s effects. Ongoing studies are focusing on optimizing its pharmacokinetics and exploring its efficacy in combination therapies. Collaborative efforts between academic researchers and pharmaceutical industries are expected to yield further breakthroughs, solidifying the compound's role in 21st-century medicine.